Carsatrin
Carsatrin
Brand Name:
Vulcanchem
CAS No.:
125363-87-3
VCID:
VC21164983
InChI:
InChI=1S/C25H26F2N6OS/c26-19-5-1-17(2-6-19)23(18-3-7-20(27)8-4-18)33-11-9-32(10-12-33)13-21(34)14-35-25-22-24(29-15-28-22)30-16-31-25/h1-8,15-16,21,23,34H,9-14H2,(H,28,29,30,31)
SMILES:
C1CN(CCN1CC(CSC2=NC=NC3=C2NC=N3)O)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Molecular Formula:
C25H26F2N6OS
Molecular Weight:
496.6 g/mol
Carsatrin
CAS No.: 125363-87-3
Cat. No.: VC21164983
Molecular Formula: C25H26F2N6OS
Molecular Weight: 496.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125363-87-3 |
|---|---|
| Molecular Formula | C25H26F2N6OS |
| Molecular Weight | 496.6 g/mol |
| IUPAC Name | 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-(7H-purin-6-ylsulfanyl)propan-2-ol |
| Standard InChI | InChI=1S/C25H26F2N6OS/c26-19-5-1-17(2-6-19)23(18-3-7-20(27)8-4-18)33-11-9-32(10-12-33)13-21(34)14-35-25-22-24(29-15-28-22)30-16-31-25/h1-8,15-16,21,23,34H,9-14H2,(H,28,29,30,31) |
| Standard InChI Key | JOMBZLFCXNSKEQ-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CC(CSC2=NC=NC3=C2NC=N3)O)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F |
| Canonical SMILES | C1CN(CCN1CC(CSC2=NC=NC3=C2NC=N3)O)C(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F |
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